Cas no 949872-35-9 (N-[(3-fluoro-4-methylphenyl)methyl]-2-(N-methyl2-phenylethenesulfonamido)acetamide)

N-[(3-fluoro-4-methylphenyl)methyl]-2-(N-methyl-2-phenylethenesulfonamido)acetamide is a specialized sulfonamide-based compound featuring a fluoro-methylphenyl moiety and a phenyl ethenesulfonamido acetamide structure. Its unique molecular design offers potential advantages in medicinal chemistry and pharmaceutical research, particularly in targeting specific enzyme interactions or receptor modulation. The incorporation of fluorine enhances metabolic stability and bioavailability, while the sulfonamide group may contribute to binding affinity. This compound is suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or bioactive probes. Its well-defined structure allows for precise modifications, making it a valuable intermediate for further derivatization in synthetic chemistry.
N-[(3-fluoro-4-methylphenyl)methyl]-2-(N-methyl2-phenylethenesulfonamido)acetamide structure
949872-35-9 structure
Product Name:N-[(3-fluoro-4-methylphenyl)methyl]-2-(N-methyl2-phenylethenesulfonamido)acetamide
CAS No:949872-35-9
MF:C19H21FN2O3S
MW:376.445047140121
CID:5954848
PubChem ID:17528170
Update Time:2025-10-29

N-[(3-fluoro-4-methylphenyl)methyl]-2-(N-methyl2-phenylethenesulfonamido)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-[(3-fluoro-4-methylphenyl)methyl]-2-(N-methyl2-phenylethenesulfonamido)acetamide
    • 949872-35-9
    • N-[(3-fluoro-4-methylphenyl)methyl]-2-(N-methyl-2-phenylethenesulfonamido)acetamide
    • Z169818380
    • EN300-26582731
    • Inchi: 1S/C19H21FN2O3S/c1-15-8-9-17(12-18(15)20)13-21-19(23)14-22(2)26(24,25)11-10-16-6-4-3-5-7-16/h3-12H,13-14H2,1-2H3,(H,21,23)/b11-10+
    • InChI Key: GQJWNVLQUXCHRQ-ZHACJKMWSA-N
    • SMILES: S(/C=C/C1C=CC=CC=1)(N(C)CC(NCC1C=CC(C)=C(C=1)F)=O)(=O)=O

Computed Properties

  • Exact Mass: 376.12569187g/mol
  • Monoisotopic Mass: 376.12569187g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 582
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 74.9Ų

N-[(3-fluoro-4-methylphenyl)methyl]-2-(N-methyl2-phenylethenesulfonamido)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26582731-0.05g
N-[(3-fluoro-4-methylphenyl)methyl]-2-(N-methyl-2-phenylethenesulfonamido)acetamide
949872-35-9 95.0%
0.05g
$212.0 2025-03-20

Additional information on N-[(3-fluoro-4-methylphenyl)methyl]-2-(N-methyl2-phenylethenesulfonamido)acetamide

N-[(3-fluoro-4-methylphenyl)methyl]-2-(N-methyl2-phenylethenesulfonamido)acetamide: A Comprehensive Overview

The compound with CAS No 949872-35-9, known as N-[(3-fluoro-4-methylphenyl)methyl]-2-(N-methyl2-phenylethenesulfonamido)acetamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which combines multiple functional groups, including a sulfonamide group, a phenyl ring, and an acetamide moiety. The presence of these groups contributes to its unique chemical properties and potential applications in drug design and development.

Recent studies have highlighted the importance of sulfonamide-containing compounds in medicinal chemistry due to their ability to act as bioisosteres of carboxylic acids and amides. This property makes them valuable in the design of drugs with improved pharmacokinetic profiles, such as enhanced bioavailability and reduced toxicity. The N-methyl substituent in the sulfonamide group further modulates the compound's activity by influencing its lipophilicity and hydrogen bonding capabilities.

The phenyl ring in the molecule plays a crucial role in determining its aromaticity and electronic properties. The substitution pattern on the phenyl ring, particularly the presence of a fluorine atom at the 3-position and a methyl group at the 4-position, introduces steric and electronic effects that can influence the compound's interaction with biological targets. These effects are critical in optimizing the molecule's binding affinity to specific receptors or enzymes, making it a promising candidate for therapeutic interventions.

One of the most recent advancements in the study of this compound involves its application in targeted drug delivery systems. Researchers have explored its potential as a carrier for delivering anticancer agents due to its ability to selectively accumulate in tumor tissues. This selective accumulation is attributed to the molecule's unique combination of lipophilicity and solubility properties, which allow it to cross biological membranes efficiently while avoiding rapid clearance from systemic circulation.

In addition to its pharmacological applications, the synthesis of N-[(3-fluoro-4-methylphenyl)methyl]-2-(N-methyl2-phenylethenesulfonamido)acetamide has been optimized through green chemistry approaches. Traditional methods often involve multiple steps with hazardous reagents, but recent innovations have introduced more environmentally friendly protocols that minimize waste and reduce energy consumption.

The compound's structure also lends itself well to further chemical modifications, enabling researchers to explore a wide range of analogs with varying functional groups. These analogs are being investigated for their potential roles in treating various diseases, including neurodegenerative disorders and inflammatory conditions. For instance, certain derivatives have shown promising results in inhibiting key enzymes associated with Alzheimer's disease, suggesting their potential as future therapeutic agents.

Furthermore, computational studies using advanced molecular modeling techniques have provided insights into the compound's three-dimensional structure and its interactions with biological targets. These studies have revealed that the molecule exhibits favorable binding modes with specific proteins, which could be exploited for designing more effective drugs with higher specificity and potency.

In conclusion, CAS No 949872-35-9 represents a significant advancement in organic chemistry and pharmacology. Its unique structure, combined with recent research findings, underscores its potential as a versatile tool in drug discovery and development. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in advancing medical science.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd